N-[2-(1-adamantyloxy)ethyl]-5-bromothiophene-2-sulfonamide

• IUPAC Name: N-[2-(1-adamantyloxy)ethyl]-5-bromothiophene-2-sulfonamide
• InChI: InChI=1S/C16H22BrNO3S2/c17-14-1-2-15(22-14)23(19,20)18-3-4-21-16-8-11-5-12(9-16)7-13(6-11)10-16/h1-2,11-13,18H,3-10H2
• InChI Key: IXXFSTPRQJCHJA-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)OCCNS(=O)(=O)C4=CC=C(S4)Br
• Molecular Formula: C16H22BrNO3S2
• Molecular Weight: 420.4 g/mol

Description

N-[2-(1-adamantyloxy)ethyl]-5-bromothiophene-2-sulfonamide, also known as ABTS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. ABTS is a sulfonamide derivative of the thiophene family, which is known for its diverse biological activities. In

Mechanism of Action

The mechanism of action of N-[2-(1-adamantyloxy)ethyl]-5-bromothiophene-2-sulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. This inhibition could be beneficial in the treatment of cancer, as MMPs are involved in tumor invasion and metastasis. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway involved in inflammation and cancer. Inhibition of NF-κB could be beneficial in the treatment of inflammatory diseases and cancer.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, which could be beneficial in the treatment of cancer. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, which could be beneficial in the treatment of inflammatory diseases. Additionally, this compound has been found to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which could be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(1-adamantyloxy)ethyl]-5-bromothiophene-2-sulfonamide is its relatively simple synthesis method. Additionally, this compound has been found to exhibit low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of this compound is its poor solubility in water, which could make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which could limit its potential applications in the field of medicine.

Future Directions

There are several future directions for the study of N-[2-(1-adamantyloxy)ethyl]-5-bromothiophene-2-sulfonamide. One potential direction is the investigation of its potential applications in the treatment of other diseases such as cardiovascular disease and diabetes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other compounds. Finally, the development of more efficient synthesis methods for this compound could make it more accessible for use in lab experiments and potential clinical applications.
Conclusion
In conclusion, this compound is a sulfonamide derivative of the thiophene family that has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. Its relatively simple synthesis method and low toxicity make it a safe compound for use in lab experiments. However, its poor solubility in water and limited understanding of its mechanism of action could limit its potential applications. Further research is needed to fully understand the potential of this compound in the field of medicine.

Scientific Research Applications

N-[2-(1-adamantyloxy)ethyl]-5-bromothiophene-2-sulfonamide has been extensively studied for its potential applications in the field of medicine. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. This compound has been found to exhibit anti-proliferative and cytotoxic effects on cancer cells, making it a potential candidate for cancer therapy. It has also been shown to possess anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has shown neuroprotective effects and could be useful in the treatment of neurological disorders such as Alzheimer's disease.